molecular formula C11H11ClO3 B8735980 Benzyl 2-chloro-3-oxobutanoate

Benzyl 2-chloro-3-oxobutanoate

Cat. No.: B8735980
M. Wt: 226.65 g/mol
InChI Key: PVVLYVXLOBBQBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 2-chloro-3-oxobutanoate is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11ClO3

Molecular Weight

226.65 g/mol

IUPAC Name

benzyl 2-chloro-3-oxobutanoate

InChI

InChI=1S/C11H11ClO3/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3

InChI Key

PVVLYVXLOBBQBK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C(=O)OCC1=CC=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of benzyl 3-oxobutanoate (15 g, 78 mmol) in chloroform (150 mL) at 0° C. was added sulfuryl chloride (6.35 mL, 78 mmol) during a period of 20 min. The ice bath was removed and reaction mixture was allowed to warm to room temperature and stirred for 4 h. The solvent was evaporated and the crude product was diluted with EtOAc (250 mL). The organic layer was washed with H2O (100 mL), separated, dried over MgSO4 and concentrated to give the desired product as a light yellow oil (17.6 g, 99% yield). 1H NMR (CDCl3) δ 2.31 (s, 3H), 4.80 (s, 1H), 5.25 (s, 2H), 7.30-7.42 (m, 5H). LCMS, [M−H]+=225.4.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
6.35 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Yield
99%

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